Cas no 1216509-25-9 (N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-methylbenzamide hydrochloride)

• Product Name: N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-methylbenzamide hydrochloride
• CAS No: 1216509-25-9
• MF: C₂₀H₂₃BrClN₃OS
• MW: 468.838121652603
• CID: 5508007
• Update Time: 2025-10-28

N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-methylbenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(6-bromo-2-benzothiazolyl)-N-[3-(dimethylamino)propyl]-3-methyl-, hydrochloride (1:1)
• N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-methylbenzamide hydrochloride

• Inchi： 1S/C20H22BrN3OS.ClH/c1-14-6-4-7-15(12-14)19(25)24(11-5-10-23(2)3)20-22-17-9-8-16(21)13-18(17)26-20;/h4,6-9,12-13H,5,10-11H2,1-3H3;1H
• InChI Key： RFHWXBIRFNGQDI-UHFFFAOYSA-N
• SMILES： N(C1SC2=CC(Br)=CC=C2N=1)(CCCN(C)C)C(C1C=CC=C(C)C=1)=O.Cl

Additional information on N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-methylbenzamide hydrochloride

N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-methylbenzamide hydrochloride (CAS No. 1216509-25-9): An Overview

N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-methylbenzamide hydrochloride (CAS No. 1216509-25-9) is a complex organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of benzothiazole and dimethylaminopropyl groups, making it a valuable candidate for the development of new therapeutic agents and chemical probes.

The molecular structure of N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-methylbenzamide hydrochloride is characterized by the presence of a bromine atom, a benzothiazole ring, and a dimethylaminopropyl group. These functional groups contribute to the compound's unique chemical properties and biological activity. The bromine atom, in particular, can play a crucial role in modulating the compound's reactivity and binding affinity to specific biological targets.

Recent studies have highlighted the potential of N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-methylbenzamide hydrochloride in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The bromine-substituted benzothiazole moiety is believed to enhance the compound's ability to interact with specific receptors involved in pain and inflammation pathways.

In addition to its therapeutic potential, N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-methylbenzamide hydrochloride has been investigated for its use as a chemical probe in biological systems. Chemical probes are small molecules that can be used to study the function of specific proteins or pathways in cells. The unique structure of this compound makes it an excellent candidate for such applications, as it can selectively bind to target proteins without causing significant off-target effects.

The synthesis of N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-methylbenzamide hydrochloride involves several steps, including the formation of the benzothiazole ring and the attachment of the dimethylaminopropyl group. The process typically begins with the reaction of 2-aminothiophenol with an appropriate brominated compound to form the bromo-substituted benzothiazole intermediate. This intermediate is then reacted with 3-dimethylaminopropylamine and 3-methylbenzoyl chloride to yield the final product.

The physical and chemical properties of N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-methylbenzamide hydrochloride have been extensively studied. The compound is a white crystalline solid with a melting point ranging from 180°C to 185°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various experimental conditions and formulations.

In terms of safety and handling, N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-methylbenzamide hydrochloride should be handled with care due to its potential reactivity and biological activity. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound. Additionally, it should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The potential applications of N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-methylbenzamide hydrochloride extend beyond pharmaceutical research. In materials science, this compound has been explored for its use in the development of new materials with enhanced properties. For example, recent studies have shown that incorporating this compound into polymer matrices can improve their mechanical strength and thermal stability.

In conclusion, N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-methylbenzamide hydrochloride (CAS No. 1216509-25-9) is a versatile organic compound with significant potential in various fields of research and development. Its unique molecular structure and functional groups make it an attractive candidate for the development of new therapeutic agents, chemical probes, and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in modern scientific endeavors.